Cas no 332909-48-5 (2-(3,5-Diphenyl-[1,2,4]triazol-1-yl)-N-p-tolyl-acetamide)

• Product Name: 2-(3,5-Diphenyl-[1,2,4]triazol-1-yl)-N-p-tolyl-acetamide
• CAS No: 332909-48-5
• MF: C₂₃H₂₀N₄O
• MW: 368.431104660034
• CID: 3071938
• PubChem ID: 1206820
• Update Time: 2025-07-23

2-(3,5-Diphenyl-[1,2,4]triazol-1-yl)-N-p-tolyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Diphenyl-[1,2,4]triazol-1-yl)-N-p-tolyl-acetamide
• Oprea1_016630
• AKOS000568068
• 332909-48-5
• Oprea1_485408
• 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)-N-(4-methylphenyl)acetamide
• 2-(3,5-Diphenyl-1H-1,2,4-triazol-1-yl)-N-(p-tolyl)acetamide
• AG-690/40749778

• MDL： MFCD02738312
• Inchi： 1S/C23H20N4O/c1-17-12-14-20(15-13-17)24-21(28)16-27-23(19-10-6-3-7-11-19)25-22(26-27)18-8-4-2-5-9-18/h2-15H,16H2,1H3,(H,24,28)
• InChI Key： BANVLPCAJJYGFZ-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C2C=CC=CC=2)=NC(C2C=CC=CC=2)=N1)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 368.16371127Da
• Monoisotopic Mass: 368.16371127Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(3,5-Diphenyl-[1,2,4]triazol-1-yl)-N-p-tolyl-acetamide

Introduction to 2-(3,5-Diphenyl-[1,2,4]triazol-1-yl)-N-p-tolyl-acetamide (CAS No. 332909-48-5)

2-(3,5-Diphenyl-[1,2,4]triazol-1-yl)-N-p-tolyl-acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 332909-48-5, belongs to a class of molecules characterized by the presence of a [1,2,4]triazole core fused with aromatic phenyl rings and an acetamide functional group. The structural configuration of this molecule imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The [1,2,4]triazole scaffold is a heterocyclic ring system that has been extensively studied due to its versatility in medicinal chemistry. It is known for its ability to participate in hydrogen bonding interactions, which can enhance binding affinity and selectivity in biological targets. The presence of two phenyl rings in the 3,5-Diphenyl-[1,2,4]triazol-1-yl moiety further extends the molecular surface for potential interactions with biological receptors. Additionally, the acetamide group at the N-position introduces a polar moiety that can influence solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing novel small molecules with triazole cores for their potential applications in treating various diseases. The [1,2,4]triazole ring has been incorporated into numerous drug candidates due to its ability to modulate enzyme activity and receptor binding. For instance, derivatives of triazole have shown promise in inhibiting enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases. The compound 2-(3,5-Diphenyl-[1,2,4]triazol-1-yl)-N-p-tolyl-acetamide represents an advanced structure that builds upon these findings by incorporating additional aromatic groups to enhance pharmacological properties.

The N-p-tolyl-acetamide portion of the molecule contributes to its overall functionality by providing a hydrogen bond acceptor site. This feature is particularly important in drug design, as it can improve binding interactions with biological targets such as proteins and nucleic acids. The p-tolyl group (methylbenzene) adds hydrophobicity to the molecule while maintaining overall solubility in aqueous environments. This balance between hydrophobic and hydrophilic regions is crucial for achieving optimal pharmacokinetic profiles.

Recent studies have highlighted the importance of aromatic stacking interactions in drug design. The phenyl rings in the 3,5-Diphenyl-[1,2,4]triazol-1-yl moiety can engage in π-stacking with complementary aromatic residues in biological targets. This type of interaction can contribute to increased binding affinity and stability of the drug molecule within the target site. The combination of these structural features makes 2-(3,5-Diphenyl-[1,2,4]triazol-1-yl)-N-p-tolyl-acetamide a compelling candidate for further investigation.

From a synthetic perspective, the preparation of 2-(3,5-Diphenyl-[1,2,4]triazol-1-yl)-N-p-tolyl-acetamide involves multi-step organic synthesis pathways that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the triazole ring through cyclocondensation reactions between appropriate precursors. Subsequent functionalization steps introduce the phenyl groups and the acetamide moiety at the desired positions on the triazole core.

The compound's potential biological activity has not yet been fully elucidated; however， preliminary computational studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to human health conditions. These findings are based on molecular docking simulations that predict favorable binding interactions between 2-(3,5-Diphenyl-[1， 2， 4]triazol - 1 - yl) - N - p - tol yl - ac et amide and target proteins. Further experimental validation through biochemical assays will be necessary to confirm these predictions.

In conclusion， CAS No 33 2909 - 48 - 5 represents an intriguing molecular entity with significant potential for pharmaceutical applications。 Its unique structural features， including the triazole core、 aromatic phenyl rings， and acetamide group， make it a versatile scaffold for drug discovery。 Ongoing research efforts aim to explore its biological activities and develop novel therapeutic agents based on this promising compound。